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Compound of Interest

Compound Name: Potassium carbonate-13C

Cat. No.: B038563 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount for ensuring laboratory safety and environmental

compliance. This guide provides essential, step-by-step procedures for the safe disposal of

Potassium carbonate-13C, a non-radioactive, stable isotope-labeled compound.

While the Carbon-13 (¹³C) isotope is a non-radioactive, stable isotope of carbon, the disposal

protocol for Potassium carbonate-¹³C is governed by the hazardous characteristics of

potassium carbonate itself. The isotopic label does not alter the chemical's hazardous

properties, and therefore, it should be treated as standard chemical waste. Adherence to local,

state, and federal regulations is mandatory for the disposal of this compound.

Key Safety and Handling Information
Potassium carbonate is a hazardous substance that can cause serious eye irritation, skin

irritation, and respiratory tract irritation. Therefore, appropriate personal protective equipment

(PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all

times when handling this chemical. Work should be conducted in a well-ventilated area,

preferably within a fume hood, to minimize the risk of inhalation.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for Potassium

carbonate.
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Property Value

Chemical Formula K₂CO₃

Molecular Weight 138.21 g/mol (unlabeled)

Appearance White, crystalline solid

pH 11.0 - 13 at 138 g/l at 25 °C

Melting Point 891 °C (1636 °F)

Solubility in Water 1,120 g/l at 20 °C (68 °F)

Step-by-Step Disposal Protocol
The disposal of Potassium carbonate-¹³C must be carried out in accordance with the Resource

Conservation and Recovery Act (RCRA) and any other applicable institutional and local

regulations. The following is a general experimental protocol for its disposal:

1. Waste Identification and Classification:

Identify the waste as "Potassium carbonate-¹³C".

Classify the waste as a corrosive and irritant hazardous material. Do not mix it with other

waste streams unless compatibility has been verified.

2. Containerization:

Select a designated, compatible, and leak-proof waste container. High-density polyethylene

(HDPE) containers are generally suitable.

The container must be clearly labeled as "Hazardous Waste: Potassium Carbonate-¹³C". The

label should also include the date of accumulation and the responsible researcher's name.

3. Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.
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Ensure the storage area is secure, away from incompatible materials (especially acids), and

has secondary containment to prevent spills.

4. Final Disposal:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department to arrange for pickup.

Do not attempt to dispose of Potassium carbonate-¹³C down the drain or in regular trash.[1]

Improper disposal can lead to environmental damage and regulatory penalties.

5. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).

Carefully sweep up the absorbed material and place it in a labeled hazardous waste

container.

Clean the spill area with water and decontaminate as necessary. Report the spill to your EHS

department.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Potassium carbonate-¹³C.
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Potassium Carbonate-13C Waste Generated

Is the waste mixed with other chemicals?

Check compatibility with EHS guidelines

Yes

Place in a labeled, compatible hazardous waste container

No

Use separate, labeled waste containers

Not Compatible

Compatible

Store in a designated satellite accumulation area

Contact EHS for pickup and disposal

Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Potassium Carbonate-13C.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Potassium carbonate-¹³C, fostering a secure research environment and upholding

their commitment to environmental stewardship. Always consult your institution's specific safety

and disposal protocols for the most accurate and up-to-date guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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